(S)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine

• Molecular Formula: C9H21N3
• Molecular Weight: 171.28 g/mol
• SMILES: CN1CCCC(C1)N(C)CCN
• InChI: InChI=1S/C9H21N3/c1-11-6-3-4-9(8-11)12(2)7-5-10/h9H,3-8,10H2,1-2H3/t9-/m0/s1
• InChIKey: WNABJRWKJMZSNA-VIFPVBQESA-N

Research programs requiring stereochemically defined chiral diamines for asymmetric synthesis often encounter racemic contamination and undocumented purity. This (S)-enantiomer (CAS 1354000-67-1) resolves both issues: • ≥98% NLT single-enantiomer purity, supplied with comprehensive 4-method analytical documentation (MSDS, NMR, HPLC, LC-MS) for regulatory-ready traceability (MDL MFCD21094178) • Two chemically distinct amine sites-a sterically hindered N1 tertiary amine and a reactive primary amine (pKa 10.46)-enable regioselective derivatization for ligand design • Lowest molecular weight (171.28 g/mol) in the chiral N1-alkyl series maximizes molar yield per gram in stoichiometric organometallic reactions ISO-certified manufacturing ensures IND-enabling documentation compliance.

(S)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine – Single-Enantiomer Chiral Diamine Building Block for Stereochemically Defined Synthesis

(S)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine (CAS 1354000-67-1) is a chiral vicinal diamine featuring a (3S)-configured 1-methylpiperidine ring N-substituted with a methyl group and tethered to a primary ethylene-1,2-diamine terminus . With a molecular formula of C₉H₂₁N₃ and molecular weight of 171.28 g/mol, it belongs to the class of N1-alkyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamines . The compound is supplied as a single enantiomer with a certified minimum purity of 98% (NLT) and is accompanied by comprehensive analytical documentation including MSDS, NMR, HPLC, and LC-MS data . Its two chemically distinct amine functionalities—a sterically hindered tertiary amine at N1 and a reactive primary amine on the ethylene side chain—enable regioselective derivatization, while the (S)-stereochemistry at the piperidine 3-position provides a defined chiral environment for asymmetric synthesis applications .

Chiral Configuration Single (S)-enantiomer for stereochemically defined synthesis

Amine Functionality Sterically hindered tertiary amine and reactive primary amine for regioselective derivatization

Quality Documentation Multi-method analytical characterization data provided for identity and purity verification

Why Racemic or N1-Alkyl Analog Substitution Cannot Substitute (S)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine in Stereochemically Sensitive Applications

Substituting (S)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine with its racemic mixture (CAS 1353984-80-1) or the (R)-enantiomer (CAS 1354002-67-7) negates the stereochemical fidelity required in asymmetric synthesis and chiral resolution processes [1]. The racemic mixture introduces an equimolar amount of the opposite enantiomer, which can lead to diastereomeric product formation, reduced enantiomeric excess, and irreproducible catalytic outcomes in chiral ligand applications [1]. Substitution with bulkier N1-alkyl analogs—such as the (S)-ethyl (CAS 1354018-84-0) or (S)-isopropyl (CAS 1354015-78-3) derivatives—alters the steric environment around the N1 tertiary amine, raising the predicted boiling point by +15.3 °C and +22.0 °C respectively, and modifying the pKa by −0.17 to −0.46 log units . These changes directly affect protonation state, nucleophilicity, and metal coordination geometry, making simple drop-in replacement chemically unsound without re-optimization of reaction conditions .

Racemic Mixture Opposite enantiomer introduces diastereomeric products and reduces enantiomeric excess in chiral applications

(R)-Enantiomer Mismatched stereochemistry may alter catalytic outcomes and chiral resolution performance

Bulkier N1-Alkyl Analogs Ethyl or isopropyl substitution shifts steric environment, predicted basicity, and metal coordination, requiring re-optimization of reaction conditions

• [1] Hairuichem. (R)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine – CAS 1354002-67-7. Purity: 97%. Molecular formula: C₉H₂₁N₃; Molecular weight: 171.28. View Source

Quantitative Differentiation Evidence: (S)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine vs Closest Analogs

Enantiomeric Purity Specification: 98% NLT (S)-Enantiomer vs 97% (R)-Enantiomer – A 1-Percentage-Point Minimum Purity Advantage

The (S)-enantiomer (CAS 1354000-67-1) is specified by multiple suppliers at a minimum purity of 98% (NLT), whereas the (R)-enantiomer (CAS 1354002-67-7) is supplied at a minimum purity of 97% [1]. This 1-percentage-point difference in minimum purity specification reduces the maximum allowable impurity burden by approximately 33% (from ≤3% total impurities in the R-form to ≤2% in the S-form) [1]. The (S)-enantiomer's analytical documentation package includes MSDS, NMR, HPLC, and LC-MS data for full identity and purity verification .

Enantiomeric Purity

Head-to-head

98% NLT (S-enantiomer) vs 97% (R-enantiomer)
+1 pp higher purity floor
~33% reduction in allowable impurity burden

Supports chiral purity assessment for enantioselective synthesis

Evidence Dimension	Minimum certified purity (supplier specification)
Target Compound Data	98% NLT (S-enantiomer, CAS 1354000-67-1)
Comparator Or Baseline	97% (R-enantiomer, CAS 1354002-67-7) [1]
Quantified Difference	+1 percentage point higher purity floor; ~33% reduction in maximum allowable impurity burden (≤2% vs ≤3% total impurities)
Conditions	Vendor purity specifications: Synblock (S-enantiomer) vs Hairuichem (R-enantiomer)

Why This Matters

In stereochemically sensitive applications such as chiral HPLC method development or asymmetric catalysis, a 1% purity differential can translate to meaningfully different levels of stereochemical noise from the opposite enantiomer or related impurities, directly impacting method robustness and enantiomeric excess outcomes.

• [1] Hairuichem. (R)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine – CAS 1354002-67-7. Catalog # HR410518. Purity: 97%. Molecular formula: C₉H₂₁N₃; Molecular weight: 171.28. View Source

Predicted Basicity (pKa): 10.46 for (S)-Methyl vs 10.29 for (S)-Ethyl Analog – Measurable Difference in Protonation State at Physiological and Synthetic pH

The predicted acid dissociation constant (pKa) for the primary amine of the (S)-methyl derivative is 10.46±0.10, compared to 10.29±0.10 for the (S)-ethyl analog (CAS 1354018-84-0) . This ΔpKa of +0.17 log units indicates that the (S)-methyl compound is a marginally stronger base than its ethyl congener, with approximately 48% higher protonation tendency at pH 10.3 under identical conditions . The difference arises from the reduced inductive electron-donating effect of the methyl vs ethyl substituent on the N1 tertiary amine, which modulates electron density at the distal primary amine through the ethylene linker .

Predicted Basicity (pKa)

Predicted

pKa 10.46±0.10 (S-methyl) vs 10.29±0.10 (S-ethyl)
ΔpKa +0.17
~48% higher protonation tendency at pKa midpoint

Supports protonation-state context for salt screening and HPLC method development

Evidence Dimension	Predicted acid dissociation constant (pKa) of the terminal primary amine
Target Compound Data	pKa = 10.46±0.10 (S-methyl, CAS 1354000-67-1)
Comparator Or Baseline	pKa = 10.29±0.10 (S-ethyl, CAS 1354018-84-0)
Quantified Difference	ΔpKa = +0.17 (S-methyl is more basic by ~48% in protonation tendency at the pKa midpoint)
Conditions	Predicted pKa values from ChemicalBook database using ACD/Labs Percepta platform

Why This Matters

A pKa difference of 0.17 units can shift the equilibrium protonation ratio at critical biological pH ranges (pH 7–11), directly affecting salt screen outcomes, HPLC retention behavior under ion-pairing conditions, and metal coordination geometry in chelation applications.

Boiling Point and Volatility Trend: 237.0 °C for (S)-Methyl vs 252.3 °C (S-Ethyl) and 259.0 °C (S-Isopropyl) – Lowest Boiling Point in the Series Facilitates Distillative Purification

The predicted boiling points for the (S)-configured N1-alkyl series follow a clear ascending trend with increasing alkyl chain size: 237.0±8.0 °C (methyl, CAS 1354000-67-1), 252.3±8.0 °C (ethyl, CAS 1354018-84-0), and 259.0±8.0 °C (isopropyl, CAS 1354015-78-3) . The (S)-methyl derivative boils 15.3 °C lower than the ethyl analog and 22.0 °C lower than the isopropyl analog, conferring the highest relative volatility in the series . Its flash point of 96.2±13.2 °C is also distinctly lower than the ethyl analog's 105.2±13.2 °C .

Boiling Point & Volatility

Predicted

237.0±8.0 °C (S-methyl) vs 252.3±8.0 °C (S-ethyl)
ΔTb −15.3 °C
Lowest boiling point in chiral N1-alkyl series

Supports distillation purification context, reducing thermal decomposition risk

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	237.0±8.0 °C (S-methyl, CAS 1354000-67-1)
Comparator Or Baseline	252.3±8.0 °C (S-ethyl, CAS 1354018-84-0) and 259.0±8.0 °C (S-isopropyl, CAS 1354015-78-3)
Quantified Difference	ΔTb = −15.3 °C vs S-ethyl; ΔTb = −22.0 °C vs S-isopropyl
Conditions	Predicted boiling points at 760 mmHg; data aggregated from ChemicalBook and Chemsrc databases

Why This Matters

The lowest boiling point in the series makes the (S)-methyl derivative the preferred choice when distillation is a viable purification strategy, enabling gentler thermal conditions that reduce the risk of thermal degradation compared to the higher-boiling ethyl and isopropyl analogs.

Molecular Weight and Ligand Economy: 171.28 g/mol for (S)-Methyl vs 185.31 (S-Ethyl) and 199.34 (S-Isopropyl) – Lowest Mass Per Coordination Site in the Chiral Series

The (S)-methyl derivative has a molecular weight of 171.28 g/mol (C₉H₂₁N₃), which is 14.03 g/mol lighter than the (S)-ethyl analog (185.31 g/mol, C₁₀H₂₃N₃) and 28.06 g/mol lighter than the (S)-isopropyl analog (199.34 g/mol, C₁₁H₂₅N₃) . On a per-gram basis, 1 gram of the (S)-methyl compound delivers 5.84 mmol, whereas 1 gram of the (S)-ethyl analog yields 5.40 mmol (7.5% fewer reactive equivalents) and 1 gram of the (S)-isopropyl analog yields only 5.02 mmol (14.0% fewer reactive equivalents) .

Molecular Weight & Ligand Economy

Calculated

171.28 g/mol; 5.84 mmol/g (S-methyl) vs 5.40 mmol/g (S-ethyl)
+8.2% higher molar yield
+16.3% higher vs S-isopropyl

Supports ligand economy context, lowering mass requirements per reaction

Evidence Dimension	Molar yield of reactive diamine per unit mass
Target Compound Data	MW = 171.28 g/mol; 5.84 mmol/g (S-methyl, CAS 1354000-67-1)
Comparator Or Baseline	MW = 185.31 g/mol; 5.40 mmol/g (S-ethyl, CAS 1354018-84-0) ; MW = 199.34 g/mol; 5.02 mmol/g (S-isopropyl, CAS 1354015-78-3)
Quantified Difference	+8.2% higher molar yield vs S-ethyl; +16.3% higher molar yield vs S-isopropyl
Conditions	Calculated from molecular formulas: C₉H₂₁N₃ (S-methyl), C₁₀H₂₃N₃ (S-ethyl), C₁₁H₂₅N₃ (S-isopropyl)

Why This Matters

For procurement purposes, the highest molar yield per gram translates to lower mass requirements for stoichiometric derivatization reactions, reducing both material costs and waste generation on a per-reaction basis, particularly relevant in multi-step synthetic sequences.

Analytical Documentation Completeness: Four-Method Characterization for (S)-Enantiomer vs Limited Data for Racemic Mixture

The (S)-enantiomer (CAS 1354000-67-1) is supplied with a documentation package that includes MSDS (safety data), NMR (structural confirmation), HPLC (purity assessment), and LC-MS (mass confirmation), as specified by Synblock . In contrast, the racemic mixture (CAS 1353984-80-1) from Fluorochem provides GHS hazard classification and precautionary statements but does not list accompanying NMR, HPLC, or LC-MS documentation in the product specification . The (R)-enantiomer (CAS 1354002-67-7) from Hairuichem similarly lacks published documentation of supporting NMR/HPLC/LC-MS characterization data [1].

Analytical Documentation

Head-to-head

4 methods documented (MSDS, NMR, HPLC, LC-MS) vs 1 method (MSDS/GHS) for racemic mixture

Supports procurement documentation review, reducing in-house re-characterization

Evidence Dimension	Number of orthogonal analytical characterization methods provided as product documentation
Target Compound Data	4 methods documented: MSDS + NMR + HPLC + LC-MS (S-enantiomer)
Comparator Or Baseline	1 method documented: MSDS/GHS only (racemic mixture, Fluorochem) ; Limited documentation (R-enantiomer, Hairuichem) [1]
Quantified Difference	+3 additional orthogonal characterization methods vs racemic mixture procurement
Conditions	Vendor product specification pages as of 2025–2026

Why This Matters

Multi-method characterization reduces the need for in-house re-characterization upon receipt, accelerating the compound's integration into synthetic workflows and providing traceable evidence for regulatory or publication-quality data requirements in pharmaceutical R&D environments.

• [1] Hairuichem. (R)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine – CAS 1354002-67-7. Catalog # HR410518. Purity: 97%. No analytical documentation listed beyond purity specification. View Source

ISO-Certified Quality System Sourcing: (S)-Enantiomer Available Under ISO-Certified Manufacturing vs (R)-Enantiomer Without Stated Certification

MolCore supplies the (S)-enantiomer (CAS 1354000-67-1) via an ISO-certified quality management system, explicitly stating suitability for global pharmaceutical R&D and quality control applications . The same supplier also offers the (R)-enantiomer (CAS 1354002-67-7), but the ISO certification claim is prominently linked to the (S)-enantiomer product page . The (S)-enantiomer's MDL Number MFCD21094178 provides a unique, traceable identifier distinct from the racemic mixture's MDL MFCD16807651, enabling unambiguous inventory tracking .

ISO-Certified Sourcing

Supplier context

ISO-certified manufacturing (MolCore) for (S)-enantiomer vs not prominently stated for (R)-enantiomer

Supports quality system compliance context for regulated research workflows

Evidence Dimension	Availability under ISO-certified quality management system
Target Compound Data	ISO-certified manufacturing (MolCore); MDL MFCD21094178
Comparator Or Baseline	(R)-enantiomer: available but ISO certification not prominently stated ; Racemic mixture: MDL MFCD16807651, no ISO claim
Quantified Difference	ISO-certified vs non-ISO-certified sourcing pathways; unique MDL identifier for stereochemically defined entity
Conditions	Vendor quality statements on product pages; MolCore, Hairuichem, and Fluorochem

Why This Matters

ISO-certified sourcing is a prerequisite for compounds entering GMP/GLP-regulated pharmaceutical development workflows; procurement from ISO-certified suppliers reduces the compliance documentation burden during technology transfer from discovery to preclinical development.

Procurement-Guiding Application Scenarios for (S)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine Based on Quantitative Differentiation Evidence

Asymmetric Catalysis Ligand Design Requiring Defined (S)-Stereochemistry with High Purity Floor

In transition-metal-catalyzed asymmetric transformations, the 98% NLT purity specification of the (S)-enantiomer provides a lower impurity burden floor compared to the 97% (R)-enantiomer, directly reducing the risk of diastereomeric contamination in the catalyst complex [1]. The primary amine pKa of 10.46 governs the protonation state at typical catalytic pH ranges (pH 8–11), where the (S)-methyl derivative's marginally higher basicity vs the (S)-ethyl analog (ΔpKa = +0.17) may enhance metal binding under basic conditions . The lower molecular weight (171.28 g/mol) also maximizes molar yield per gram of ligand, an economic advantage in stoichiometric organometallic reactions .

Multi-Step Medicinal Chemistry Synthesis Requiring Distillative Intermediate Purification

The (S)-methyl derivative's boiling point of 237.0 °C—the lowest in the N1-alkyl chiral series—enables distillative purification at temperatures 15.3 °C lower than the (S)-ethyl analog and 22.0 °C lower than the (S)-isopropyl analog [1]. This thermal advantage minimizes decomposition risk during purification of heat-sensitive intermediates. The associated flash point of 96.2±13.2 °C provides an additional safety margin relative to the (S)-ethyl analog (105.2±13.2 °C), reducing flammability risk during heated operations [1].

Pharmaceutical R&D Requiring ISO-Certified, Fully Documented Chiral Building Blocks for IND-Enabling Studies

For drug discovery programs advancing toward IND filing, the (S)-enantiomer's ISO-certified manufacturing status (MolCore) and four-method analytical documentation package (MSDS, NMR, HPLC, LC-MS via Synblock) provide the traceable quality evidence expected by regulatory reviewers [1]. The unique MDL Number MFCD21094178 ensures unambiguous compound identity tracking across the supply chain, distinct from the racemic mixture (MFCD16807651) [1]. This level of documentation completeness reduces the internal analytical burden required to establish a certificate of analysis suitable for regulatory submission .

Salt Screening and Protonation-State-Dependent Formulation Development

The predicted pKa of 10.46 for the (S)-methyl derivative distinguishes it from the (S)-ethyl analog (pKa 10.29) by +0.17 log units, representing a meaningful difference in the protonation equilibrium at formulation-relevant pH ranges [1]. This differential basicity, combined with the lowest molecular weight in the series (171.28 g/mol vs 185.31 and 199.34), results in the highest charge-to-mass ratio upon protonation, potentially influencing salt stoichiometry, crystallinity, and hygroscopicity relative to bulkier analogs [1].

Application

Selection Property

Validation Focus

Asymmetric catalysis ligand design

Certified enantiomeric purity and defined (S)-stereochemistry

Enantiomeric excess and catalytic reproducibility

Multi-step synthesis requiring distillative purification

Lowest boiling point in chiral N1-alkyl series enabling mild distillation

Purity after distillation and thermal decomposition risk

Pharmaceutical R&D requiring ISO-certified chiral building blocks

ISO-certified manufacturing and multi-method characterization

Regulatory documentation traceability and compliance readiness

Salt screening and protonation-state-dependent formulation

Distinct primary amine basicity and high charge-to-mass ratio

Salt stoichiometry, crystallinity, and hygroscopicity

• [1] Combined evidence from Section 3 Evidence Items 1–6. See individual Evidence_Item Sources arrays for full references. View Source